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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of D&C Red
No. 9 (CI Pigment Red 53:1; CAS No. 5160-02-1). The information herein is compiled from
peer-reviewed studies and regulatory assessments to support safety and risk evaluations.

Chemical and Physical Properties

D&C Red No. 9 is a synthetic monoazo colorant, specifically the barium salt of 5-chloro-2-[(2-
hydroxy-1-naphthalenyl)azo]-4-methyl-benzenesulfonic acid.[1] It has been used in drugs and
cosmetics, as well as in printing inks, coated papers, crayons, rubber, and baking enamels.[1]
The regulatory status of D&C Red No. 9 has changed over time, with its use in drugs and
cosmetics being delisted in the United States.

Table 1: Chemical and Physical Properties of D&C Red No. 9
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Property Value Reference

CAS Number 5160-02-1 [1]

5-Chloro-2-[(2-hydroxy-1-

naphthalenyl)azol-4-methyl-
Chemical Name P & _ ) _ y [1]

benzenesulfonic acid, barium

salt (2:1)

Molecular Formula C34H24BaCl2N40sS2 [2]

Odorless yellowish-red or
Appearance _ [3]
reddish-orange powder

) ) Decomposes at 343-345 °C
Melting Point [3]
(649-653 °F)

Less than 0.1 mg/mL at 18°C

Water Solubility (64°F) [3]
Specific Gravity 1.73 [3]
Toxicokinetics

There is a significant lack of publicly available data on the absorption, distribution, metabolism,
and excretion (ADME) of D&C Red No. 9. The International Agency for Research on Cancer
(IARC) concluded that no data were available to the Working Group on these parameters.[4]
This data gap is a critical consideration in the overall toxicological assessment of this color
additive.

Acute and Chronic Toxicity

Subchronic and chronic toxicity studies have been conducted, primarily in rodents. A 13-week
subchronic study in F344 rats showed enlarged spleens and the presence of an unidentified
pigment in the renal tubular epithelium.[5] In the same study, lymphoreticular hyperplasia of
thymic lymph nodes and hemosiderosis of the liver were observed at higher doses.[5] Mice in a
subchronic study also exhibited congestion of the spleen and hemosiderin deposits.[5]

Carcinogenicity
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A comprehensive carcinogenesis bioassay of D&C Red No. 9 was conducted by the National

Toxicology Program (NTP) in F344 rats and B6C3F1 mice.[5]

Table 2: Summary of NTP Carcinogenesis Bioassay of D&C Red No. 9 (Feed Study)[5]

Species/Sex Dose Levels (ppm)

Duration

Key Findings

Rat/Male 0, 1000, 3000

103 weeks

Increased incidence of
splenic sarcomas;
Dose-related increase
in neoplastic nodules

of the liver.

Rat/Female 0, 1000, 3000

103 weeks

Equivocal evidence of
carcinogenicity;
Increased incidence of
neoplastic nodules of
the liver may have
been associated with

the chemical.

Mouse/Male 0, 1000, 2000

103 weeks

No evidence of

carcinogenicity.

Mouse/Female 0, 1000, 2000

103 weeks

No evidence of

carcinogenicity.

Based on these findings, the IARC has classified D&C Red No. 9 as "not classifiable as to its

carcinogenicity to humans (Group 3)," indicating inadequate evidence in humans and limited

evidence in experimental animals.[1]

Experimental Protocol: NTP Carcinogenesis Bioassay

(TR-225)

e Test Substance: D&C Red No. 9 (89.8% pure) was administered in the feed.[5]

e Animals: Groups of 50 male and 50 female F344 rats and B6C3F1 mice were used.[5]
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Dose Administration: The test substance was mixed into the standard animal diet at the
concentrations listed in Table 2.[5]

Duration: The animals were exposed to the diets for 103 weeks.[5]

Observations: Animals were observed twice daily for clinical signs of toxicity. Body weights
were recorded weekly for the first 13 weeks and then monthly.[5]

Pathology: Complete necropsies were performed on all animals. Histopathological
examinations were conducted on all major tissues and organs and any gross lesions.[5]

Study Setup

Select F344 Rats & B6C3F1 Mice

(50/sex/group)

posure Phase (103 Weeks)

Prepare Diets with D&C Red No. 9 o
(0, 1000, 2000, 3000 ppm) Administer Dosed Feed

Daily Clinical Observation
Regular Body Weight Measurement

Endpoint Analysis

Complete Necropsy

Histopathological Examination
of all major tissues and lesions

@Analysis of Tumor@
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Click to download full resolution via product page

NTP Carcinogenesis Bioassay Workflow.

Genotoxicity

D&C Red No. 9 has been evaluated in a battery of in vitro and in vivo genotoxicity assays. The

IARC concluded that it was inactive in all studies in which it was tested, including assays for

gene mutation in bacteria and cultured mammalian cells, DNA damage in cultured mammalian

cells and in rodents in vivo, sister chromatid exchange, and chromosomal aberrations in

cultured mammalian cells, and micronucleus formation in the bone marrow of orally treated

rats.[1]

Table 3: Summary of Genotoxicity Studies on D&C Red No. 9

Metabolic
Assay Type Test System L Result Reference
Activation
_ Salmonella With and without ,
Gene Mutation o Negative [1]
typhimurium S9
) Cultured With and without )
Gene Mutation ] Negative [1]
Mammalian Cells S9
Chromosomal Cultured With and without )
) ) Negative [1]
Aberrations Mammalian Cells  S9
Sister Chromatid  Cultured With and without )
) Negative [1]
Exchange Mammalian Cells  S9
Cultured - )
DNA Damage ) Not specified Negative [1]
Mammalian Cells
DNA Damage Rodents (in vivo)  N/A Negative [1]
Micronucleus Rat Bone )
N/A Negative [1]

Test

Marrow (in vivo)

Experimental Protocols (General)
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+ Ames Test (Bacterial Reverse Mutation Assay):Salmonella typhimurium strains (e.g., TA98,
TA100, TA1535, TA1537) are exposed to various concentrations of the test substance with
and without a metabolic activation system (S9 mix). The number of revertant colonies is

counted to assess mutagenic potential.

¢ In Vitro Chromosomal Aberration Test: Cultured mammalian cells (e.g., Chinese hamster

ovary cells) are exposed to the test substance with and without S9 mix. Metaphase cells are

then arrested and examined for structural chromosomal damage.

¢ In Vivo Micronucleus Test: Rodents are administered the test substance. Bone marrow cells

are harvested and examined for the presence of micronuclei in polychromatic erythrocytes,

which indicates chromosomal damage or disruption of the mitotic apparatus.

D&C Red No. 9

In Vitro Assays

Ames Test
(Gene Mutation)

Chromosomal Aberration
(Clastogenicity)

[

e

In Vivo Assays

Micronucleus Test
(Clastogenicity/Aneugenicity)

DNA Damage

No Genotoxic Potential
Observed
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Genotoxicity Testing Strategy for D&C Red No. 9.

Reproductive and Developmental Toxicity

There is a notable absence of data regarding the reproductive and developmental toxicity of
D&C Red No. 9. The IARC has stated that no data were available to its working group for
evaluation.[4] This represents a significant data gap in the toxicological profile of this
substance.

Dermal Sensitization

While D&C Red No. 9 has been associated with contact dermatitis from cosmetic use, detailed
and quantitative human or animal studies on its skin sensitization potential are not readily
available in the public domain.[4]

Summary and Conclusion

The toxicological profile of D&C Red No. 9 is characterized by evidence of carcinogenicity in
male rats (splenic sarcomas and liver nodules) at high doses in a chronic feeding study, with
equivocal findings in female rats and no evidence of carcinogenicity in mice.[5] The substance
has consistently tested negative in a comprehensive battery of in vitro and in vivo genotoxicity
assays.[1] Significant data gaps exist for toxicokinetics, reproductive and developmental
toxicity, acute toxicity, and dermal sensitization. The lack of data in these critical areas should
be a primary consideration in any risk assessment of D&C Red No. 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Carcinogenesis Bioassay of D & C Red No. 9 (CAS No. 5160-02-1) in F344 Rats and
B6C3F1 Mice (Feed Study) - PubMed [pubmed.nchi.nim.nih.gov]

 To cite this document: BenchChem. [Toxicological Profile of D&C Red No. 9: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171698#toxicological-profile-of-d-c-red-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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